Cas no 896851-95-9 (6-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione)

• Product Name: 6-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• CAS No: 896851-95-9
• MF: C₂₂H₂₇N₅O₅
• MW: 441.480284929276
• CID: 6621764
• PubChem ID: 4890136
• Update Time: 2025-10-28

6-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 6-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-methoxyethyl)-1,7-dimethyl-
• Z237484524
• AKOS001359666
• 896851-95-9
• F3235-1379

• Inchi： 1S/C22H27N5O5/c1-14-13-27-18-19(24(2)22(29)26(20(18)28)10-11-30-3)23-21(27)25(14)9-8-15-6-7-16(31-4)17(12-15)32-5/h6-7,12-13H,8-11H2,1-5H3
• InChI Key： FMSQREFHLLTDBG-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CCC3=CC=C(OC)C(OC)=C3)C1=NC1=C2C(=O)N(CCOC)C(=O)N1C

Computed Properties

• Exact Mass: 441.20121898g/mol
• Monoisotopic Mass: 441.20121898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 8.17±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 6-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione

Comprehensive Analysis of 6-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione (CAS No. 896851-95-9)

The compound 6-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione (CAS No. 896851-95-9) is a highly specialized purine derivative with a unique structural framework. Its molecular architecture combines a purino[7,8-a]imidazole-1,3-dione core with 3,4-dimethoxyphenyl and methoxyethyl substituents, making it a subject of interest in medicinal chemistry and pharmaceutical research. This compound's intricate design has sparked discussions about its potential applications in targeted therapies, particularly in the context of enzyme inhibition and signal transduction modulation.

Recent trends in scientific literature highlight growing curiosity around purine-based compounds due to their versatility in drug discovery. Researchers frequently search for terms like "purine derivatives in cancer research" or "small molecule inhibitors for metabolic diseases," aligning with the pharmacological potential of this molecule. The dimethoxyphenyl moiety, in particular, is often associated with blood-brain barrier permeability, a hot topic in neuropharmacology and CNS drug development.

From a synthetic chemistry perspective, the 896851-95-9 compound exemplifies modern heterocyclic synthesis techniques. Its imidazole-dione segment raises questions about ring-strain optimization and hydrogen-bonding patterns – key considerations when developing orally bioavailable drugs. Analytical chemists might investigate its chromatographic behavior using HPLC-MS methods, while computational chemists could model its molecular docking properties against various biological targets.

The methoxyethyl side chain introduces interesting solubility characteristics, making this compound relevant to discussions about formulation science. In pharmaceutical forums, professionals often debate "optimizing logP values in drug candidates" – a parameter significantly influenced by such alkoxy groups. Meanwhile, the 4,7-dimethyl configuration contributes to steric stabilization, a feature increasingly valued in proteolysis-targeting chimera (PROTAC) designs.

Quality control specialists examining 896851-95-9 would emphasize spectroscopic characterization, particularly NMR fingerprinting of its multiple methyl groups. The compound's CAS registry number serves as a crucial identifier in patent literature and regulatory documentation, where precise molecular tracking is essential. Recent patent searches show growing interest in similar fused purine systems for kinase inhibition applications.

Environmental chemists might explore this compound's biodegradation pathways, given the increasing regulatory focus on green chemistry principles. The dimethoxy aromatic system could undergo microbial demethylation, while the imidazole-dione portion might participate in hydrolytic cleavage – both important considerations for sustainable pharmaceutical manufacturing.

In the context of preclinical research, this molecule's structure-activity relationships warrant careful investigation. The positioning of its ethylphenyl linker suggests potential for allosteric modulation of protein targets, a strategy gaining traction in drug discovery pipelines. Computational studies could predict its pharmacokinetic profile, particularly regarding CYP450 metabolism of its methoxy groups.

The scientific community's interest in 896851-95-9 reflects broader trends toward multi-target drug design. Its hybrid structure bridges characteristics of both purine alkaloids and phenylpropanoids, making it a compelling case study for fragment-based drug discovery. As researchers increasingly search for "polypharmacology approaches" and "privileged scaffolds in medicinal chemistry," compounds like this demonstrate the innovative directions of modern pharmaceutical innovation.

From a technical manufacturing standpoint, the synthesis of 6-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione presents interesting challenges in regioselective protection and purification strategies. Process chemists might optimize catalytic methods for introducing the methoxyethyl group while minimizing isomeric byproducts. Such considerations are crucial for scale-up production under GMP guidelines.

The compound's potential structure-activity landscape invites exploration through analog synthesis. Medicinal chemists might investigate variations at the 7-position methyl or explore bioisosteric replacements for the dione moiety. These modifications could address common search queries like "improving metabolic stability of purine derivatives" or "enhancing target selectivity in heterocyclic compounds."